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Compound of Interest

Compound Name: Bis(2-acetylmercaptoethyl) sulfone

Cat. No.: B016814

An In-Depth Technical Guide to Bis(2-acetylmercaptoethyl) sulfone

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental properties is paramount. This guide provides core technical data and
illustrative workflows for Bis(2-acetylmercaptoethyl) sulfone.

Core Molecular Data

The fundamental chemical properties of Bis(2-acetylmercaptoethyl) sulfone are summarized
below. These values are derived from the base molecule, Bis(2-mercaptoethyl) sulfone,
through the addition of two acetyl groups. The formula for the base compound, Bis(2-
mercaptoethyl) sulfone, is C4H1002S3 with a molecular weight of approximately 186.32 g/mol
J1112][3][4][5] The addition of two acetyl groups (CH3CO) in place of the hydrogen atoms on
the mercapto groups results in the following properties for Bis(2-acetylmercaptoethyl)

sulfone.
Property Value
Molecular Formula C8H1404S3
Molecular Weight 270.39 g/mol

Molecular Structure and Logical Relationships
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The following diagram illustrates the constituent functional groups and their connectivity within

the Bis(2-acetylmercaptoethyl) sulfone molecule.
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Click to download full resolution via product page

Molecular components of Bis(2-acetylmercaptoethyl) sulfone.

Experimental Protocols: A Hypothetical Workflow

A common synthetic route to sulfones involves the oxidation of the corresponding sulfide. The
following diagram outlines a hypothetical experimental workflow for the synthesis of Bis(2-

acetylmercaptoethyl) sulfone.
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Start:
Bis(2-mercaptoethyl) sulfide

Step 1: Oxidation
(e.g., with H2032)

Intermediate:
Bis(2-mercaptoethyl) sulfone

Step 2: Acetylation
(e.g., with Acetyl Chloride)

Step 3: Purification
(e.g., Chromatography)

Final Product:
Bis(2-acetylmercaptoethyl) sulfone

Step 4: Analysis
(e.g., NMR, Mass Spec)

Click to download full resolution via product page

Hypothetical synthesis workflow for Bis(2-acetylmercaptoethyl) sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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